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Compound of Interest

Compound Name: Dihydrocoumarin

Cat. No.: B191007 Get Quote

Introduction

Dihydrocoumarin (3,4-dihydro-1-benzopyran-2-one) is a synthetic aromatic compound widely

utilized as a fragrance and flavoring ingredient.[1][2] With a sweet, herbaceous, and vanilla-like

scent profile, often with notes of coconut, hay, and cinnamon, it serves as a versatile

component in a variety of consumer products.[3][4] Dihydrocoumarin is frequently used as a

substitute for coumarin, a related compound, particularly in food and flavor applications due to

safety considerations associated with the latter.[5] This technical guide provides an in-depth

overview of dihydrocoumarin, focusing on its physicochemical properties, synthesis,

biological activity, and the experimental protocols relevant to its study for researchers,

scientists, and drug development professionals.

Physicochemical Properties of Dihydrocoumarin
Dihydrocoumarin's physical and chemical characteristics are crucial for its application in

various formulations. It presents as a colorless to pale yellow liquid or solid, depending on the

ambient temperature.
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Property Value Reference

Molecular Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

CAS Number 119-84-6

Appearance
Colorless to pale yellow liquid

or solid

Odor
Sweet, herbal, coumarinic,

coconut-like

Melting Point 23-24 °C

Boiling Point 271-273 °C

Density ~1.169 - 1.189 g/cm³

Flash Point 113 - 130 °C

Solubility
Slightly soluble in water;

soluble in alcohol and oils

Vapor Pressure < 0.1 hPa @ 20°C

Log P 1.6 - 1.82

Synthesis of Dihydrocoumarin
The primary industrial synthesis of dihydrocoumarin involves the hydrogenation of coumarin.

An alternative method includes the dehydrogenation of hexahydrocoumarin. Biocatalytic

methods using microbial reduction of coumarin are also being explored as a "natural" synthesis

route.

Synthesis Workflow
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Study Design

Dose Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b191007?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/34096
https://techvina.vn/media/natural-dihydrocoumarin-applications/
https://www.perfumersworld.com/view.php?pro_id=2VD00148
https://fragranceconservatory.com/ingredient/dihydrocoumarin
https://www.scentree.co/en/Dihydrocoumarin.html
https://www.benchchem.com/product/b191007#dihydrocoumarin-as-a-fragrance-ingredient-in-scientific-research
https://www.benchchem.com/product/b191007#dihydrocoumarin-as-a-fragrance-ingredient-in-scientific-research
https://www.benchchem.com/product/b191007#dihydrocoumarin-as-a-fragrance-ingredient-in-scientific-research
https://www.benchchem.com/product/b191007#dihydrocoumarin-as-a-fragrance-ingredient-in-scientific-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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